Cas no 30709-68-3 (2-ethyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-ethyl-1,3-thiazole-5-carboxylic acid
• CAS No: 30709-68-3
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• CID: 311386
• PubChem ID: 207755
• Update Time: 2025-04-19

2-ethyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 2-ethyl-
• 2-ETHYL 5-THIAZOLECARBOXYLIC ACID
• 2-Ethyl-1,3-thiazole-5-carboxylic acid
• 2-ethyl-thiazole-5-carboxylic acid
• 2-ethylthiazole-5-carboxylic acid
• 2-Aethyl-thiazol-5-carbonsaeure
• 2-ethyl-5-carboxythiazole
• 2-Ethyl-5-thiazolcarbonsaeure
• 2-Ethyl-5-thiazolecarboxylic acid
• AC1L4JCJ
• AC1Q2U5D
• AC1Q5UII
• CTK1C3890
• RU 22156
• SureCN1912545
• 30709-68-3
• EN300-55918
• AKOS009333200
• 2-ETHYLTHIAZOLE-5-CARBOXYLICACID
• Z385373332
• FT-0702014
• CS-0251736
• DTXSID20184735
• 2-ethyl-5-Thiazolecarboxylicacid
• 5-Thiazolecarboxylic acid, 2-ethyl-
• BJGZHUDNXRHBKD-UHFFFAOYSA-N
• SCHEMBL1912545
• G44768
• DB-365093
• 2-ETHYL5-THIAZOLECARBOXYLIC ACID
• 2-ethyl-1,3-thiazole-5-carboxylic acid

• MDL： MFCD01760299
• Inchi： 1S/C6H7NO2S/c1-2-5-7-3-4(10-5)6(8)9/h3H,2H2,1H3,(H,8,9)
• InChI Key： BJGZHUDNXRHBKD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1CC

Computed Properties

• Exact Mass: 157.01981
• Monoisotopic Mass: 157.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.337±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 305.1°C at 760 mmHg
• Flash Point: 138.3°C
• Refractive Index: 1.581
• Solubility: Dissolution (39 g/l) (25 º C),
• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives